Cas no 56225-66-2 (Cyclooctenol (7CI,9CI))

• Product Name: Cyclooctenol (7CI,9CI)
• CAS No: 56225-66-2
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 375491
• PubChem ID: 6365547
• Update Time: 2025-04-19

Cyclooctenol (7CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclooctenol (7CI,9CI)
• cycloocten-1-ol
• (1E)-cyclooct-1-en-1-ol
• Cyclooctenol
• SCHEMBL290146
• 56225-66-2
• EINECS 260-068-4

• Inchi： 1S/C8H14O/c9-8-6-4-2-1-3-5-7-8/h6,9H,1-5,7H2/b8-6+
• InChI Key： FBMMEHJLWTZKOR-SOFGYWHQSA-N
• SMILES： OC1=CCCCCCC1 |t:1|

Computed Properties

• Exact Mass: 126.10452
• Monoisotopic Mass: 126.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 2.7

Experimental Properties

• Density: 0.969
• Boiling Point: 213.1°Cat760mmHg
• Flash Point: 92.1°C
• Refractive Index: 1.496
• PSA: 20.23